2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine

• IUPAC Name: 2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine
• InChI: InChI=1S/C23H27N3O2S/c27-29(28,21-10-3-1-4-11-21)16-13-24-18-20-17-19-9-5-6-12-22(19)25-23(20)26-14-7-2-8-15-26/h1,3-6,9-12,17,24H,2,7-8,13-16,18H2
• InChI Key: ZPRQFKSHIREKOP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=CC=CC=C3C=C2CNCCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol

Description

2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine is a compound that has been widely studied for its potential applications in scientific research. This compound is a member of the family of quinoline-based compounds, which have been known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine is complex and not fully understood. However, it is known to interact with certain types of neurotransmitter receptors in the brain, including the nicotinic acetylcholine receptor and the serotonin receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine are still being studied. However, it has been shown to have an effect on certain neurotransmitter systems in the brain, which may have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine in lab experiments is its potential as a tool for studying the function of certain neurotransmitter receptors. However, there are also limitations to its use, including its complex synthesis process and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several potential future directions for research on 2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine. One area of research could be the development of new synthesis methods that are more efficient and cost-effective. Another area of research could be the exploration of the compound's potential as a therapeutic agent for neurological disorders. Finally, further studies could be conducted to better understand the compound's mechanism of action and its effects on neurotransmitter systems in the brain.
In conclusion, 2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine is a complex compound that has potential applications in scientific research, particularly in the field of neuroscience. While there are limitations to its use, further research could lead to new insights into its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine is a complex process that involves several steps. The first step involves the synthesis of the quinoline ring system, which is achieved by reacting 2-aminobenzophenone with an aldehyde in the presence of a catalyst. The resulting intermediate is then reacted with piperidine to form the final product.

Scientific Research Applications

2-(benzenesulfonyl)-N-[(2-piperidin-1-ylquinolin-3-yl)methyl]ethanamine has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been shown to have potential as a tool for studying the function of certain neurotransmitter receptors.